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For Researchers, Scientists, and Drug Development Professionals

Disodium octaborate tetrahydrate (DOT), a borate-based wood preservative, has been the
subject of numerous field studies to determine its long-term effectiveness against wood-
destroying organisms. This guide provides a comparative analysis of DOT's performance,
drawing on available experimental data from long-term field trials. The focus is on its efficacy
against both termites and decay fungi in various exposure conditions, with a comparison to
other common wood preservatives.

Performance Against Subterranean Termites in
Protected Above-Ground Applications

Long-term field studies, particularly in high-termite-hazard regions like Hawaii and Japan, have
demonstrated the effectiveness of DOT in protecting wood from subterranean termites in
above-ground applications shielded from direct rainfall. These studies often simulate building
components such as sill plates.

A comprehensive study in Hawaii and Japan evaluated DOT-treated hem-fir against the
aggressive Formosan subterranean termite.[1][2] The results over eight to ten years showed
that DOT treatments provided significant long-term protection.[1][2]

Table 1: Termite Damage Ratings of Various Wood Preservatives in a Protected Above-Ground
Field Test in Hawaii (8 Years)
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Mean Visual Damage Rating (AWPA Scale:

Treatment )
10 = Sound, 0 = Failure)

Disodium Octaborate Tetrahydrate (DOT) - 2%

8.2
BAE, Shell Treatment
Disodium Octaborate Tetrahydrate (DOT) - 2% o5
BAE, Through Treatment '
Disodium Octaborate Tetrahydrate (DOT) - 3% 9.7
BAE, Through Treatment '
Chromated Copper Arsenate (CCA) 9.8
Ammoniacal Copper Zinc Arsenate (ACZA) 10.0
Untreated Control Failed within the study period

BAE: Boric Acid Equivalent

As the data indicates, through-treatments with DOT at both 2% and 3% BAE performed
comparably to the industry standard, CCA.[1] The shell treatment, while still effective, showed a

slightly lower performance rating.

Performance Against Decay Fungi: The Challenge of
Leaching

A critical factor influencing the long-term effectiveness of DOT, particularly against decay fungi,
is its high water solubility.[3][4] In applications where the treated wood is exposed to moisture,

such as in-ground contact or fully exposed outdoor environments, the borate preservative can

leach from the wood over time, potentially reducing its protective capabilities.

Data on the long-term performance of DOT against decay fungi in high-leaching environments
is less extensive than for termite resistance in protected settings. However, some studies
provide insights. A field test in Japan, even in a protected sill plate simulation, noted the
potential for condensation to create a leaching hazard over the long term.[5] Despite this, after
10 years of exposure, all DOT-treated samples remained free from decay, while untreated
controls showed significant decay.[2]
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For more severe, in-ground contact exposures, the American Wood Protection Association
(AWPA) Standard E7 is the benchmark for testing. While specific long-term AWPA E7 data for
DOT against decay fungi is not readily available in the reviewed literature, it is widely
acknowledged that without modifications to reduce leaching, borates are not recommended for
ground-contact applications.[6] Research has focused on developing methods to "fix" boron in
the wood to enhance its permanence.[7]

In a study comparing various wood extractives to commercial preservatives, DOT was used as
a positive control in an AWPA E26 ground-proximity test (above-ground, protected). In this less
severe environment, DOT-treated blocks showed only slight termite and decay attack after one
year at a test site in Pakistan, while no attack was observed at a site in Mississippi.[8][9] This
highlights its efficacy in situations with limited moisture exposure.

Experimental Protocols

The field studies cited in this guide adhere to established methodologies for evaluating wood
preservatives. Key experimental protocols include:

Protected Above-Ground Termite Test (Sill Plate
Simulation)[1][2]

o Test Specimens: Typically, commercially relevant lumber species (e.g., hem-fir) are used to
create simulated sill plates.

» Treatment: Wood samples are pressure-treated with various concentrations of DOT and
other preservatives to achieve target retention levels (e.g., 2% and 3% BAE for DOT). Both
"shell" (penetration to a limited depth) and "through" (complete penetration) treatments may
be evaluated.

o Exposure: The treated wood samples are placed on concrete blocks, elevated from the
ground, to simulate a sill plate on a foundation. The setup is covered to protect the samples
from direct rain but is open to termite activity from the ground. Untreated "feeder stakes" are
often used to attract termites to the test assembly.

o Evaluation: Samples are inspected annually for signs of termite attack and decay. A
standardized rating scale, such as the AWPA 10-point scale, is used to quantify the extent of

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://cwc.ca/wp-content/uploads/durabilitybytreatment-BorateTreatedWood.pdf
https://public-pages-files-2025.frontiersin.org/journals/forests-and-global-change/articles/10.3389/ffgc.2022.793177/pdf
https://www.researchgate.net/publication/330213659_Comparison_of_Performance_of_Wood_Extractives_as_Preservatives_in_Field_Tests_against_Termites_and_Decay_in_the_USA_and_Pakistan
https://www.fpl.fs.usda.gov/documnts/pdf2017/fpl_2017_hassan002.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

damage.

AWPA E7: Standard Field Test for Evaluation of Wood
Preservatives in Ground Contact[9]

o Test Specimens: Wooden stakes of a specified dimension are prepared from a susceptible
wood species.

o Treatment: Stakes are treated with a range of preservative concentrations.

o Exposure: The treated stakes are driven into the ground in a designated test plot, with a
portion of the stake remaining above ground. The test sites are chosen for their high decay
and/or termite hazard.

o Evaluation: Stakes are periodically removed and inspected for both decay and termite attack,
using a standardized rating system.

Visualizing Experimental Workflows

The following diagrams illustrate the typical workflows for evaluating wood preservatives in field
studies.

Click to download full resolution via product page

Above-Ground Termite Field Test Workflow
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Ground-Contact Field Test (AWPA E7) Workflow

Conclusions

Field studies have consistently demonstrated that disodium octaborate tetrahydrate is a
highly effective and long-lasting preservative against subterranean termites when used in
protected, above-ground applications. Its performance in these conditions is comparable to that
of other widely used preservatives like CCA.

The primary limitation of DOT is its susceptibility to leaching in the presence of liquid water.
This makes its long-term efficacy against decay fungi in ground-contact or exposed exterior
applications a significant concern. While DOT can provide protection in moderately damp
conditions, its use in high-moisture environments where leaching is likely may require
additional protective measures, such as water-repellent coatings or formulation with other
components to reduce boron mobility. For researchers and professionals in wood preservation,
the selection of DOT should be guided by the intended end-use and the anticipated level of
moisture exposure. Further long-term field data from standardized ground-contact tests would
be beneficial for a more complete understanding of its performance envelope.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1141745#long-term-effectiveness-of-disodium-
octaborate-tetrahydrate-in-field-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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